Cas no 1014632-14-4 (1-(Pyrazin-2-yl)-1H-pyrazole-4-carboxylic acid)

1-(Pyrazin-2-yl)-1H-pyrazole-4-carboxylic acid is a heterocyclic compound featuring a pyrazine and pyrazole ring system with a carboxylic acid functional group. This structure imparts versatility in coordination chemistry and pharmaceutical applications, serving as a valuable building block for metal-organic frameworks (MOFs) and bioactive molecule synthesis. The pyrazine moiety enhances electron-deficient character, while the carboxylic acid group allows for further derivatization or metal coordination. Its rigid aromatic backbone contributes to stability, making it suitable for use in ligand design and medicinal chemistry research. The compound’s well-defined reactivity profile facilitates precise modifications, supporting its utility in developing catalysts, sensors, or drug candidates.

1-(Pyrazin-2-yl)-1H-pyrazole-4-carboxylic acid structure

1014632-14-4 structure

Product Name:1-(Pyrazin-2-yl)-1H-pyrazole-4-carboxylic acid

CAS No:1014632-14-4

MF:C₈H₆N₄O₂

MW:190.158840656281

CID:5058401

Update Time:2025-06-23

1-(Pyrazin-2-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-(Pyrazin-2-yl)-1H-pyrazole-4-carboxylic acid
- 1-pyrazin-2-ylpyrazole-4-carboxylic acid
- Inchi： 1S/C8H6N4O2/c13-8(14)6-3-11-12(5-6)7-4-9-1-2-10-7/h1-5H,(H,13,14)
- InChI Key： BHIYLFKPRJUWOG-UHFFFAOYSA-N
- SMILES： OC(C1C=NN(C2C=NC=CN=2)C=1)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 223
XLogP3: -0.4
Topological Polar Surface Area: 80.9

Experimental Properties

Density: 1.5±0.1 g/cm3
Boiling Point: 434.5±35.0 °C at 760 mmHg
Flash Point: 216.6±25.9 °C
Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-(Pyrazin-2-yl)-1H-pyrazole-4-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-(Pyrazin-2-yl)-1H-pyrazole-4-carboxylic acid Pricemore >>

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